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Abstract

4-Cyclopropyl-2-fluorobenzaldehyde is a key building block in medicinal chemistry, valued
for its unique combination of a strained cyclopropyl ring and an electron-withdrawing fluorine
atom. These features are strategically employed to enhance the pharmacological profiles of
drug candidates, including improving metabolic stability, binding affinity, and potency. This
guide provides a comprehensive technical overview of 4-Cyclopropyl-2-fluorobenzaldehyde,
focusing on its core physicochemical properties, including its precise molecular weight, and its
applications in synthetic chemistry. Detailed protocols, safety information, and characterization
data are presented to support its effective use in drug discovery and development programs.

Introduction: The Strategic Value of Fluorinated
Cyclopropyl Arenes
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In modern drug design, the incorporation of specific structural motifs is a key strategy for
optimizing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. The
4-cyclopropyl-2-fluorobenzaldehyde scaffold contains two such high-value motifs:

o The Cyclopropyl Ring: This three-membered carbocycle acts as a "metabolic shield." The
carbon-hydrogen bonds are stronger and shorter than in typical alkyl groups, making them
less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1][2]
Furthermore, its rigid, planar nature can serve as a conformational constraint, locking a
molecule into its bioactive conformation and thereby enhancing binding affinity and potency.

[1][2]

e The Fluoro Substituent: A fluorine atom, particularly on an aromatic ring, can significantly
alter a molecule's properties. It is a strong electron-withdrawing group that can modulate the
pKa of nearby functional groups, influence membrane permeability, and form crucial
hydrogen bonds or dipole interactions with target proteins.[3][4] Its presence can also block
sites of metabolism, further enhancing the drug's stability.[3]

The combination of these groups in 4-Cyclopropyl-2-fluorobenzaldehyde makes it a versatile
starting material for creating novel therapeutics with potentially superior pharmacokinetic and
pharmacodynamic properties.[5]

Physicochemical and Spectroscopic Properties

The precise characterization of a chemical building block is fundamental to its application in
synthesis. The key properties of 4-Cyclopropyl-2-fluorobenzaldehyde are summarized
below. The molecular weight is a critical parameter for stoichiometric calculations in reactions
and for confirmation of identity via mass spectrometry.

Table 1: Core Physicochemical Properties of 4-Cyclopropyl-2-fluorobenzaldehyde
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Property Value Source(s)
Molecular Formula C10HoFO [6]
Molecular Weight 164.18 g/mol [6]
Monoisotopic Mass 164.06374 Da [7]
CAS Number 946118-82-7 [6]

Data not consistently available;

Appearance likely a liquid or low-melting
solid.

SMILES O=CC1=CC=C(C2CC2)C=C1F [6]
WOFJIMASYXAOZGE-

InChlKey [7]

UHFFFAOYSA-N

Expert Insight on Molecular Weight vs. Monoisotopic Mass: It is crucial for the research
scientist to distinguish between molecular weight and monoisotopic mass.

e Molecular Weight (164.18 g/mol ) is the weighted average of the masses of all naturally
occurring isotopes of the constituent atoms. This value is used for all macroscopic
calculations, such as determining the mass of reagent needed for a reaction.

e Monoisotopic Mass (164.06374 Da) is the mass calculated using the most abundant isotope
of each element (e.qg., 12C, 1H, 10, 1°F). This is the value that is experimentally observed in
high-resolution mass spectrometry (HRMS), providing unambiguous confirmation of the
elemental composition of the synthesized molecule.[7]

Synthesis and Characterization

While several synthetic routes may exist, a common approach to similar substituted
benzaldehydes involves the ortho-directed metalation of a substituted fluorobenzene followed
by formylation.

Conceptual Synthetic Pathway: A plausible synthesis begins with 1-cyclopropyl-3-
fluorobenzene. The fluorine atom directs lithiation to the ortho position (C2) using a strong base

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.bldpharm.com/products/946118-82-7.html
https://www.bldpharm.com/products/946118-82-7.html
https://pubchemlite.lcsb.uni.lu/e/compound/54441213
https://www.bldpharm.com/products/946118-82-7.html
https://www.bldpharm.com/products/946118-82-7.html
https://pubchemlite.lcsb.uni.lu/e/compound/54441213
https://pubchemlite.lcsb.uni.lu/e/compound/54441213
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

like n-butyllithium (n-BuLi). This lithiated intermediate is then quenched with an electrophilic
formylating agent, such as N,N-dimethylformamide (DMF), to introduce the aldehyde group. An
acidic workup protonates the intermediate to yield the final product.

Analytical Characterization: To confirm the identity and purity of 4-Cyclopropyl-2-
fluorobenzaldehyde, a suite of analytical techniques is employed:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will show characteristic signals for the aldehyde proton (~10 ppm), distinct
aromatic protons with couplings influenced by both the fluorine and cyclopropyl groups,
and upfield signals for the cyclopropyl protons.

o 13C NMR: Will display a signal for the carbonyl carbon (~190 ppm), aromatic carbons (with
C-F coupling), and the unique carbons of the cyclopropyl ring.

e Mass Spectrometry (MS):

o When analyzed by techniques like GC-MS with electron ionization (El), the mass spectrum
will show a molecular ion peak ([M]*) at an m/z of approximately 164.[7] High-resolution
analysis would confirm the mass to be near 164.0637.

e Infrared (IR) Spectroscopy: A strong absorption band characteristic of the aldehyde C=0
stretch will be prominent around 1700-1680 cm~1.

Application in Synthetic Chemistry: Reductive
Amination

The aldehyde functional group is a versatile handle for chemical modification.[8][9] A
cornerstone reaction is reductive amination, which efficiently forms C-N bonds to build complex
amine-containing molecules, a common feature in many pharmaceuticals.

Workflow: Synthesis of a Secondary Amine via Reductive Amination

This protocol describes a general procedure for the reaction of 4-Cyclopropyl-2-
fluorobenzaldehyde with a primary amine to yield a secondary amine, a key step in building a
larger drug scaffold.
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Step 1: Imine Formation
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Caption: Workflow for two-step, one-pot reductive amination.
Detailed Experimental Protocol:

e Reaction Setup: To a solution of 4-Cyclopropyl-2-fluorobenzaldehyde (1.0 eq) in an
anhydrous solvent such as dichloromethane (CH2zCl2) or 1,2-dichloroethane (DCE) under an
inert atmosphere (e.g., nitrogen), add the desired primary amine (1.1 eq).

e Imine Formation: Stir the mixture at room temperature. The formation of the intermediate
imine (Schiff base) can be monitored by TLC or LC-MS. This step may be facilitated by the
addition of a mild acid catalyst like acetic acid.

e Reduction: Once imine formation is significant, add a reducing agent such as sodium
triacetoxyborohydride (NaBH(OAC)s, 1.5 eq) portion-wise to the reaction mixture. This
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reagent is preferred as it is mild and tolerant of slightly acidic conditions.

e Reaction Monitoring & Workup: Continue stirring at room temperature for 2-16 hours until the
reaction is complete (as monitored by LC-MS). Upon completion, quench the reaction by
carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCOs).

o Extraction and Purification: Transfer the mixture to a separatory funnel and extract the
product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with
brine, dry over anhydrous sodium sulfate (Na=S0Oa), filter, and concentrate under reduced
pressure. The crude product can then be purified by flash column chromatography on silica
gel to yield the desired secondary amine.[5]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 4-Cyclopropyl-2-fluorobenzaldehyde is
essential for safety.

e Hazards: While specific data for this compound is limited, related fluorobenzaldehydes are
classified as combustible liquids that can cause serious eye irritation and may be harmful if
swallowed.[10][11][12]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[13] All handling should be performed in a well-
ventilated fume hood.[10][13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, or open flames.[10][13] It should be stored away from incompatible materials
such as strong oxidizing agents, strong bases, and strong reducing agents.[10][13]

Conclusion

4-Cyclopropyl-2-fluorobenzaldehyde is a high-value synthetic intermediate whose molecular
weight of 164.18 g/mol is just the starting point of its utility. The strategic combination of its
cyclopropyl and fluoro-aromatic motifs provides a powerful tool for medicinal chemists to
address common challenges in drug development, such as metabolic instability and target
affinity. A thorough understanding of its physicochemical properties, synthetic applications like
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reductive amination, and proper handling procedures enables researchers to effectively
leverage this compound in the creation of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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